20-Deoxorosaranolide
Overview
Description
20-Deoxorosaranolide, also known as this compound, is a useful research compound. Its molecular formula is C23H38O6 and its molecular weight is 410.5 g/mol. The purity is usually 95%.
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Properties
CAS No. |
81560-70-5 |
|---|---|
Molecular Formula |
C23H38O6 |
Molecular Weight |
410.5 g/mol |
IUPAC Name |
(14E)-3,10-diethyl-7,9-dihydroxy-2,8,12,16-tetramethyl-4,17-dioxabicyclo[14.1.0]heptadec-14-ene-5,13-dione |
InChI |
InChI=1S/C23H38O6/c1-7-16-11-13(3)17(24)9-10-23(6)22(29-23)15(5)19(8-2)28-20(26)12-18(25)14(4)21(16)27/h9-10,13-16,18-19,21-22,25,27H,7-8,11-12H2,1-6H3/b10-9+ |
InChI Key |
XOGKMZLERJTDPN-MDZDMXLPSA-N |
Isomeric SMILES |
CCC1CC(C(=O)/C=C/C2(C(O2)C(C(OC(=O)CC(C(C1O)C)O)CC)C)C)C |
SMILES |
CCC1CC(C(=O)C=CC2(C(O2)C(C(OC(=O)CC(C(C1O)C)O)CC)C)C)C |
Canonical SMILES |
CCC1CC(C(=O)C=CC2(C(O2)C(C(OC(=O)CC(C(C1O)C)O)CC)C)C)C |
Synonyms |
20-deoxorosaranolide |
Origin of Product |
United States |
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